2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)-N-(2-(pyridin-4-yl)ethyl)acetamide

• IUPAC Name: 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl]-N-(2-pyridin-4-ylethyl)acetamide
• InChI: InChI=1S/C20H22N4O4/c25-19(22-8-5-15-3-6-21-7-4-15)14-23-9-10-24(20(23)26)16-1-2-17-18(13-16)28-12-11-27-17/h1-4,6-7,13H,5,8-12,14H2,(H,22,25)
• InChI Key: HJDNVYDRODLHTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NCCC2=CC=NC=C2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

The compound appears to contain a 2,3-dihydrobenzo[b][1,4]dioxin moiety, an imidazolidinone moiety, and a pyridine moiety. These are common structures in organic chemistry and can be found in a variety of compounds with different properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy. This would provide information about the arrangement of atoms in the molecule and their connectivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific structure. For example, the imidazolidinone moiety might be susceptible to hydrolysis, while the pyridine moiety might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined experimentally. These properties would depend on factors like the compound’s molecular structure and the presence of functional groups.

Scientific Research Applications

Synthesis and Application in Fluorescent Probes

One notable area of research involves the synthesis of complex organic molecules for the development of fluorescent probes. For instance, the work by Shao et al. (2011) on the one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles, which produced 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines. These compounds demonstrated efficiency as fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solutions (Shao et al., 2011).

Novel Synthesis Pathways for Heterocyclic Compounds

Research on the synthesis of heterocyclic compounds derived from related chemical structures has shown a wide range of applications, from the development of new pharmaceuticals to materials science. For example, Hammam et al. (2005) reported on novel fluoro substituted benzo[b]pyran compounds with significant anti-lung cancer activity. These compounds were synthesized through reactions that yield heterocyclic derivatives, showcasing the potential for similar compounds in therapeutic applications (Hammam et al., 2005).

Antitumor and Antimicrobial Applications

The development of novel compounds for antitumor and antimicrobial applications is a critical area of research. Studies like those conducted by Albratty et al. (2017), who synthesized thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives and evaluated their antitumor activity, highlight the potential for chemical compounds with complex structures in medical applications. Their work demonstrates the importance of novel synthetic pathways and the biological efficacy of the resulting compounds in combating various types of cancer (Albratty et al., 2017).

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. This could include exploring new synthetic routes, investigating its reactivity under different conditions, and testing its activity against various biological targets.